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This document provides detailed application notes and protocols for the scientific dating of

archaeological umber samples. The methodologies covered are Optically Stimulated

Luminescence (OSL), Thermoluminescence (TL), Archaeomagnetic Dating, and Radiocarbon

Dating. Each section includes an overview of the technique, a detailed experimental protocol,

and a summary of quantitative data.

Optically Stimulated Luminescence (OSL) and
Thermoluminescence (TL) Dating
OSL and TL dating are methods used to determine the time elapsed since a mineral was last

exposed to sunlight or heat. These techniques are particularly applicable to the mineral

components of umber, such as quartz and feldspar, especially if the umber has been heated,

for instance, in a hearth or as a pigment in fired pottery. The age is determined by measuring

the accumulated radiation dose in the mineral since the "zeroing" event (heating or light

exposure).
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Parameter
Optically Stimulated
Luminescence (OSL)

Thermoluminescence (TL)

Principle

Measures the light emitted

from a sample when stimulated

by light of a specific

wavelength.

Measures the light emitted

from a sample when it is

heated.[1]

Applicable Materials

Sediments containing quartz

and feldspar that have been

exposed to sunlight before

burial. Heated materials like

burnt flint and pottery.[2]

Ceramics, burnt flint, and other

heated crystalline materials.[3]

[4]

Age Range
A few years to over 1,000,000

years.[5]

A few hundred to a million

years.[2]

Typical Precision
5-10% of the age of the

sample.[6]

Generally comparable to OSL,

but can vary with the material

and age.

Sample Size
A few milligrams of mineral

grains.

Typically a few grams of the

artifact, though new

techniques can use milligrams.

[4]

Key Advantages

Can date the burial event of

sediments directly. High

precision is achievable with the

SAR protocol.

Directly dates the last heating

event of an artifact.[4]

Limitations

Requires that the sample was

fully "bleached" by sunlight

before burial. Incomplete

bleaching can lead to age

overestimation.[7]

Requires the material to have

been heated to a sufficiently

high temperature (typically

>400-500°C) to reset the

luminescence signal.[4]
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 17 Tech Support

https://www.geochronometria.pl/pdf/geo_25/Geo25_03.pdf
https://stsmith.faculty.anth.ucsb.edu/classes/anth3/courseware/Chronology/11_Paleomag_Archaeomag.html
https://www.researchgate.net/publication/40852890_A_new_Thermoluminescence_dating_technique_for_heated_flint
https://www.researchgate.net/publication/230660358_Dating_Small_Heated_Flint_Artifacts_A_New_Thermoluminescence_Technique
https://telibrary.com/wp-content/uploads/2022/08/Radiocarbon-dating-pigments.pdf
https://stsmith.faculty.anth.ucsb.edu/classes/anth3/courseware/Chronology/11_Paleomag_Archaeomag.html
https://www.bradford.ac.uk/archaeological-forensic-sciences/research/archaeomagnetism/archaeomagnetic-dating/examples/
https://www.researchgate.net/publication/230660358_Dating_Small_Heated_Flint_Artifacts_A_New_Thermoluminescence_Technique
https://www.researchgate.net/publication/230660358_Dating_Small_Heated_Flint_Artifacts_A_New_Thermoluminescence_Technique
https://acta.imeko.org/index.php/acta-imeko/article/download/1523/2887
https://www.researchgate.net/publication/230660358_Dating_Small_Heated_Flint_Artifacts_A_New_Thermoluminescence_Technique
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is a standard method for determining the equivalent dose (Dₑ) in luminescence

dating.

I. Sample Preparation (under subdued red light conditions):

Outer Layer Removal: Carefully remove the outer 2-3 mm of the umber sample to eliminate

the layer affected by external alpha and beta radiation and light exposure.

Crushing and Sieving: Gently crush the sample using a mortar and pestle. Sieve the crushed

material to isolate the desired grain size fraction (e.g., 90-125 µm for coarse grains or 4-11

µm for fine grains).

Acid Treatment:

Treat the sample with 10% Hydrochloric Acid (HCl) to remove carbonates.

Treat with 30% Hydrogen Peroxide (H₂O₂) to remove organic matter.

Heavy Liquid Separation: Use a heavy liquid (e.g., sodium polytungstate) to separate quartz

and feldspar from other minerals.

Etching:

For quartz, etch with 40% Hydrofluoric Acid (HF) for 40-60 minutes to remove the outer

layer of the grains affected by alpha radiation.

For feldspars, a shorter etch with dilute HF may be used.

Final Rinsing: Rinse the sample thoroughly with distilled water and then with acetone before

drying.

Aliquot Preparation: Mount a monolayer of the prepared grains onto stainless steel discs

using silicone oil.

II. Measurement Procedure (using an automated OSL/TL reader):

The SAR protocol involves a series of measurement cycles on a single aliquot. A typical

sequence is as follows:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 17 Tech Support

https://www.benchchem.com/product/b1143585?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Natural/Regenerated Dose Measurement:

Preheat: Heat the aliquot to a specific temperature (e.g., 260°C for 10 seconds) to remove

unstable luminescence signals.

Stimulation (OSL): Stimulate the sample with blue or green light and measure the OSL

signal.

Stimulation (TL): Heat the sample to a high temperature (e.g., 500°C) and measure the TL

signal.

Test Dose Measurement:

Give the aliquot a known laboratory radiation dose (the test dose).

Cut-heat: Heat to a lower temperature (e.g., 220°C) to remove any unstable signal

generated by the test dose.

Measure the luminescence signal from the test dose. This is used to correct for sensitivity

changes.

Regeneration and Measurement Cycles:

Bleach the aliquot completely with light or heat.

Give a series of known laboratory "regenerative" doses.

Repeat steps 1 and 2 for each regenerative dose to build a dose-response curve.

Zero-Dose Measurement: Include a cycle with a zero regenerative dose to measure any

recuperated signal.

Repeat First Regenerative Dose: A repeat of the first regenerative dose is often included to

check for the reproducibility of the sensitivity correction.

III. Data Analysis:
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Construct a dose-response curve by plotting the sensitivity-corrected luminescence signal

against the laboratory-given dose.

Interpolate the natural, sensitivity-corrected luminescence signal onto the dose-response

curve to determine the equivalent dose (Dₑ).

The age is calculated using the formula: Age = Equivalent Dose (Dₑ) / Dose Rate (Dᵣ). The

dose rate is determined by measuring the radioactivity of the sample and its surrounding

burial environment.

Visualization: OSL/TL Dating Workflow
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Caption: Workflow for OSL/TL dating using the SAR protocol.
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Archaeomagnetic Dating
Archaeomagnetic dating is applicable to umber samples that have been heated in a fixed

position, such as in a hearth or kiln. When iron-bearing minerals in the umber are heated

above the Curie temperature (around 650°C for hematite), their magnetic particles align with

the Earth's magnetic field at that time. Upon cooling, this magnetic orientation is locked in. By

comparing this ancient magnetic direction with known historical records of the Earth's magnetic

field's secular variation, a date for the last heating event can be determined.[8]

Data Presentation: Archaeomagnetic Dating
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Parameter Description

Principle

Compares the direction of the remanent

magnetism in a heated sample to a reference

curve of the Earth's magnetic field's past

variations.

Applicable Materials

In-situ, fired archaeological features containing

magnetic minerals, such as hearths, kilns, and

burnt floors.[8]

Age Range

Typically up to 10,000 years, limited by the

availability of a reliable secular variation curve

for the region.[9]

Typical Precision

Can range from ±10 to ±50 years, but can be

larger depending on the period and the quality

of the reference curve.

Sample Size
Typically 8-12 oriented samples are collected

from a single feature.[2]

Key Advantages

Directly dates the last use of a feature. Can be

very precise for periods of rapid magnetic field

change.

Limitations

The feature must not have been moved or

disturbed since its last firing. The accuracy is

dependent on a well-dated regional secular

variation curve. Can sometimes yield multiple

possible date ranges.

Experimental Protocol: Archaeomagnetic Dating
I. Sample Collection (In-situ):

Feature Selection: Identify a suitable, in-situ fired feature containing umber that has not

been disturbed since its last use.
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Sample Location Selection: Choose multiple locations on the feature to sample, ensuring

they are well-fired and structurally sound.

Orientation:

Carefully level the top surface of each sample location.

Place a non-magnetic orientation cube or disc on the surface.

Using a magnetic compass and a sun compass (for accuracy), mark the direction of true

north on the cube/disc.

Sample Extraction:

Encase the oriented cube/disc and a portion of the underlying material in a non-magnetic

material like plaster of Paris.

Once the plaster has set, carefully detach the sample from the feature.

Label each sample with its orientation and location.

II. Laboratory Measurement:

Sample Preparation: Trim the plaster-encased samples into a standard size for

measurement.

Magnetometer Measurement:

Measure the natural remanent magnetization (NRM) of each sample using a spinner or

cryogenic magnetometer.

Demagnetization: Subject the samples to stepwise alternating field (AF) or thermal

demagnetization to remove unstable secondary magnetic components and isolate the

primary thermoremanent magnetization (TRM).

Data Analysis:

Determine the characteristic remanent magnetization (ChRM) direction for each sample.
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Calculate the mean direction and its statistical uncertainty (α₉₅) for all samples from the

feature.

III. Dating:

Comparison with Secular Variation Curve: Plot the mean magnetic direction (declination and

inclination) onto the regional secular variation curve.

Age Determination: The intersection(s) of the sample's magnetic direction with the curve

provides the possible date range(s) for the last firing event. Archaeological context is often

used to resolve ambiguities if multiple date ranges are possible.

Visualization: Archaeomagnetic Dating Workflow
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Caption: Workflow for Archaeomagnetic dating of in-situ heated features.
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Radiocarbon (¹⁴C) Dating
Radiocarbon dating can be applied to umber samples if the pigment was prepared with an

organic binder (e.g., animal fat, plant oils, or charcoal) or if organic material is directly

associated with the umber (e.g., charcoal mixed with the pigment). The method measures the

decay of the radioactive isotope Carbon-14 (¹⁴C) in the organic material to determine the time

since the organism died.

Data Presentation: Radiocarbon Dating
Parameter Description

Principle

Measures the amount of remaining Carbon-14

in organic material to determine the time since

the organism's death.

Applicable Materials

Organic materials such as charcoal, wood,

bone, shell, and organic binders in pigments.

[10]

Age Range Up to approximately 50,000 years.

Typical Precision

For Accelerator Mass Spectrometry (AMS),

uncertainties can be as low as ±20-40 years for

younger samples.[5]

Sample Size
For AMS, as little as a few milligrams of material

containing carbon is required.[10]

Key Advantages

Provides a direct date for the organic material

used. AMS allows for the dating of very small

samples.

Limitations

The dated event is the death of the organism,

not necessarily when the pigment was used.

Contamination with modern or ancient carbon

can affect the results. Requires careful

pretreatment to remove contaminants.[5]
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Experimental Protocol: Radiocarbon Dating of Organic
Binders in Umber
I. Sample Selection and Pretreatment:

Sample Selection: Select a sample of umber that is likely to contain an organic binder and is

free from obvious modern contaminants.

Initial Characterization: Use techniques like Fourier Transform Infrared (FTIR) spectroscopy

to confirm the presence of an organic binder.

Contaminant Removal (Acid-Base-Acid Wash):

Acid Wash: Treat the sample with dilute HCl to remove carbonates.[10]

Base Wash: Treat with a dilute alkali solution (e.g., NaOH) to remove humic acids.

Final Acid Wash: A final acid wash removes any CO₂ absorbed during the base wash.

Solvent Extraction (for specific contaminants): If contamination from preservatives or other

modern materials is suspected, solvent extraction may be necessary.

Drying: Thoroughly dry the pretreated sample.

II. Carbon Conversion and Measurement (AMS):

Combustion: Combust the organic material in the sample to carbon dioxide (CO₂) in a sealed

quartz tube with copper oxide.

Graphitization: The CO₂ is purified and then catalytically reduced to graphite.

AMS Measurement: The graphite target is placed in an Accelerator Mass Spectrometer,

which measures the ratio of ¹⁴C to stable carbon isotopes (¹²C and ¹³C).

III. Data Analysis and Calibration:

Calculation of Radiocarbon Age: The measured isotope ratio is used to calculate a

conventional radiocarbon age in years Before Present (BP), where "Present" is defined as
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AD 1950.

Calibration: The radiocarbon age is calibrated using a standard calibration curve (e.g.,

IntCal20) to convert it into a calendar age range (e.g., cal BC/AD). This accounts for past

variations in the atmospheric ¹⁴C concentration.

Visualization: Radiocarbon Dating Workflow
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Caption: Workflow for radiocarbon dating of organic binders in pigments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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